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Compound of Interest

Compound Name: EPZ020411 hydrochloride

Cat. No.: B10752254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of EPZ020411 hydrochloride, a potent and

selective inhibitor of Protein Arginine Methyltransferase 6 (PRMT6). This document details its

chemical structure, physicochemical properties, mechanism of action, and key experimental

protocols for its evaluation.

Core Compound Details
EPZ020411 hydrochloride is a small molecule inhibitor that has emerged as a critical tool for

investigating the biological functions of PRMT6, an enzyme implicated in various cellular

processes and diseases, including cancer.[1][2]

Chemical Structure and Properties
EPZ020411 hydrochloride is a synthetic aryl pyrazole derivative.[3] Its structure and key

chemical properties are summarized below.
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Property Value Reference

Chemical Name

N1,N2-dimethyl-N1-((3-(4-

((1r,3r)-3-(2-(tetrahydro-2H-

pyran-4-

yl)ethoxy)cyclobutoxy)phenyl)-

1H-pyrazol-4-yl)methyl)ethane-

1,2-diamine hydrochloride

[2]

Molecular Formula C25H39ClN4O3 [2][4]

Molecular Weight 479.06 g/mol [2][4]

CAS Number 2070015-25-5 [2][5]

Appearance White to off-white solid

Solubility

DMSO: ≥23.9 mg/mLEthanol:

≥10.23 mg/mL (with

sonication)Water: ≥41.3

mg/mL

[2]

Storage
Store at -20°C for up to 3

years.
[2]

Mechanism of Action and Biological Activity
EPZ020411 is a highly selective and potent inhibitor of PRMT6, an enzyme that catalyzes the

asymmetric dimethylation of arginine residues on histone and non-histone proteins.[2][3] A

primary substrate of PRMT6 is histone H3 at arginine 2 (H3R2). Methylation of H3R2 by

PRMT6 is generally associated with transcriptional repression.[3] By inhibiting PRMT6,

EPZ020411 leads to a dose-dependent decrease in H3R2 methylation.[3][6]

The inhibitory activity and selectivity of EPZ020411 are critical for its utility as a chemical probe.

Its potency against PRMT6 and selectivity over other protein arginine methyltransferases are

detailed in the table below.
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Target IC50 (nM) Reference

PRMT6 10 [1][4][5]

PRMT1 119 [4][7]

PRMT8 223 [4][7]

PRMT3 >10,000 [3]

PRMT4 (CARM1) >10,000 [3]

PRMT5 >10,000 [3]

PRMT7 >10,000 [3]

Signaling Pathway
EPZ020411 hydrochloride exerts its effects by modulating the PRMT6 signaling pathway.

PRMT6 is a nuclear enzyme that primarily methylates histone H3 at arginine 2 (H3R2me2a), a

mark associated with transcriptional repression. This action can influence the expression of

various genes, including tumor suppressors like p53 and p21. The inhibition of PRMT6 by

EPZ020411 blocks this methylation, leading to changes in gene expression and downstream

cellular effects.
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PRMT6 signaling pathway and the inhibitory action of EPZ020411.
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Pharmacokinetic Properties
Pharmacokinetic studies in Sprague-Dawley rats have demonstrated that EPZ020411 has

suitable properties for in vivo studies, particularly with subcutaneous administration.[3]

Parameter
1 mg/kg
Intravenous (IV)

5 mg/kg
Subcutaneous (SC)

Reference

Clearance (CL)

(mL/min/kg)
19.7 ± 1.0 - [3]

Volume of Distribution

(Vss) (L/kg)
11.1 ± 1.6 - [3]

Half-life (t1/2) (h) 8.54 ± 1.43 9.19 ± 1.60 [3]

Bioavailability (F) (%) - 65.6 ± 4.3 [3]

Experimental Protocols
Detailed methodologies for key experiments involving EPZ020411 are provided below. These

protocols are based on the initial characterization of the compound.

In Vitro PRMT6 Inhibition Assay
This assay quantifies the enzymatic activity of PRMT6 and the inhibitory potential of

compounds like EPZ020411. A common method is a filter-based assay using a tritiated methyl

donor.

Materials:

Recombinant human PRMT6

Histone H3 peptide (1-21)

S-[methyl-³H]-adenosyl-L-methionine ([³H]-SAM)

EPZ020411 hydrochloride
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Assay Buffer: 50 mM Tris-HCl pH 8.5, 5 mM MgCl₂, 4 mM DTT

Stop Solution: 7.5 M Guanidine Hydrochloride

P81 phosphocellulose filter plates

Scintillation fluid

Procedure:

Prepare a serial dilution of EPZ020411 hydrochloride in DMSO.

In a 96-well plate, add 2 µL of the compound dilution.

Add 23 µL of a master mix containing PRMT6 (final concentration 10 nM) and Histone H3

peptide (final concentration 20 µM) in Assay Buffer.

Incubate for 10 minutes at room temperature.

Initiate the reaction by adding 25 µL of [³H]-SAM (final concentration 1 µM) in Assay Buffer.

Incubate for 60 minutes at 30°C.

Stop the reaction by adding 50 µL of Stop Solution.

Transfer 50 µL of the reaction mixture to a P81 phosphocellulose filter plate.

Wash the plate three times with 100 µL of 100 mM sodium bicarbonate.

Dry the plate and add 50 µL of scintillation fluid to each well.

Read the plate on a scintillation counter to determine the amount of incorporated

radioactivity.

Calculate the percent inhibition relative to a DMSO control and determine the IC50 value.

Cellular H3R2 Methylation Assay (Western Blot)
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This assay measures the ability of EPZ020411 to inhibit PRMT6 activity within a cellular

context by quantifying the levels of H3R2 methylation.

Cell Line:

A375 human melanoma cells

Materials:

A375 cells

DMEM with 10% FBS

pcDNA4/HisMax vector encoding for PRMT6

Transfection reagent (e.g., Lipofectamine)

EPZ020411 hydrochloride

RIPA lysis buffer with protease and phosphatase inhibitors

Primary antibodies: anti-H3R2me2a, anti-total Histone H3

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Seed A375 cells in 6-well plates.

Transfect the cells with the PRMT6 expression vector or an empty vector control using a

suitable transfection reagent.

24 hours post-transfection, treat the cells with a serial dilution of EPZ020411 hydrochloride
for 48 hours.

Harvest the cells and lyse them in RIPA buffer.
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Determine the protein concentration of the lysates.

Separate 10-20 µg of protein per lane on an SDS-PAGE gel.

Transfer the proteins to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Incubate the membrane with the primary antibody against H3R2me2a overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.

Visualize the bands using a chemiluminescent substrate and an imaging system.

Strip the membrane and re-probe with an antibody against total Histone H3 as a loading

control.

Quantify the band intensities and normalize the H3R2me2a signal to the total H3 signal.

Experimental Workflow and Logical Relationships
The discovery and characterization of a selective inhibitor like EPZ020411 typically follow a

structured workflow, from initial screening to in vivo validation.
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A generalized workflow for the discovery and validation of a selective inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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